Cas no 2904-60-1 (1,4-Benzenedicarbonitrile,2,3,5,6-tetramethyl-, N1,N4-dioxide)

1,4-Benzenedicarbonitrile,2,3,5,6-tetramethyl-, N1,N4-dioxide structure
2904-60-1 structure
Product Name:1,4-Benzenedicarbonitrile,2,3,5,6-tetramethyl-, N1,N4-dioxide
CAS No:2904-60-1
MF:C12H12N2O2
MW:216.235882759094
CID:263688
PubChem ID:76184
Update Time:2025-04-19

1,4-Benzenedicarbonitrile,2,3,5,6-tetramethyl-, N1,N4-dioxide Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarbonitrile,2,3,5,6-tetramethyl-, N1,N4-dioxide
    • tetramethylterephthalonitrile N,N'-dioxide
    • 2,3,5,6-Tetramethylterephthalonitrildioxid
    • Tetramethyl-terephthalo-bis-nitriloxyd
    • DTXSID4062694
    • 1,4-Benzenedicarbonitrile, 2,3,5,6-tetramethyl-, N,N'-dioxide
    • AKOS003243927
    • NSC87614
    • NSC-87614
    • 2904-60-1
    • SCHEMBL2437162
    • Terephthalonitrile, tetramethyl-, N,N'-dioxide
    • NCIOpen2_005244
    • Terephthalonitrile, N,N'-dioxide
    • EINECS 220-804-7
    • NS00028607
    • 1,4-Benzenedicarbonitrile, 2,3,5,6-tetramethyl-, N1,N4-dioxide
    • NSC 87614
    • Inchi: 1S/C12H12N2O2/c1-7-8(2)12(6-14-16)10(4)9(3)11(7)5-13-15/h1-4H3
    • InChI Key: RPJCZVIYUCJOSA-UHFFFAOYSA-N
    • SMILES: O=[N+]=C=C1C(C)=C(C)C(=C=N[O-])C(C)=C1C

Computed Properties

  • Exact Mass: 216.09000
  • Monoisotopic Mass: 216.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.5A^2

Experimental Properties

  • Density: 1.09
  • Refractive Index: 1.543
  • PSA: 61.34000
  • LogP: 2.73056
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